Cas no 66104-23-2 (Pergolide mesylate)

• Product Name: Pergolide mesylate
• CAS No: 66104-23-2
• MF: C₂₀H₃₀N₂O₃S₂
• MW: 410.593802928925
• MDL: MFCD00153859
• CID: 58431
• PubChem ID: 47812
• Update Time: 2025-06-14

Pergolide mesylate Chemical and Physical Properties

Names and Identifiers

• Pergolide mesylate salt
• 8BETA-[(METHYLTHIO)METHYL]-6-PROPYLERGOLINE MESYLATE SALT
• 8-BETA-[(METHYLTHIO)METHYL]-6-PROPYLERGOLINE MONOMETHANE SULFONATE
• Pergolide mesylate EPIV
• Pergolidemetylsulfonate
• (8b)-8-[(Methylthio)methyl]-6-propylergoline Mesylate
• Celance
• Nopar
• Permax
• Pergolide mesylate
• (6aR,9R,10aR)-9-(methylsulfanylmethyl)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline,methanesulfonic acid
• Ergoline
• LY127809
• Pergolide methanesulfonate
• 8beta-[(Methylthio)methyl]-6-propylergoline methanesulfonate salt
• NSC-758442
• Pergolide mesylate (USP)
• Pergolide (mesylate)
• HMS1568L12
• LP00984
• Pergolide methanesulfonate;LY127809
• Ergoline, (8.beta.)-, monomethanesulfonate
• s4000
• 8beta-[(methylthio)methyl]-6-propylergoline monomethanesulfonate
• PERGOLIDE MESILATE [JAN]
• Permax (TN)
• CCG-39478
• SR-01000075395
• Pergolide mesilate, European Pharmacopoeia (EP) Reference Standard
• Pergolide methanesulfonate salt
• PERGOLIDE MESYLATE [ORANGE BOOK]
• (6aR,9R,10aR)-9-(methylthiomethyl)-7-propyl-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline methanesulfonate
• MLS001424320
• SMR000058504
• LY 127809
• PERGOLIDE MESILATE [EP MONOGRAPH]
• HMS2093C05
• SPECTRUM1503269
• PERGOLIDE MESYLATE (USP MONOGRAPH)
• LY-141-B
• MPE
• Opera_ID_186
• (8beta)-8-[(methylsulfanyl)methyl]-6-propylergolin-6-ium methanesulfonate
• HMS1922O13
• HMS3263E09
• CHEMBL1275
• MLS000069837
• PERGOLIDE MESYLATE [VANDF]
• D95035
• Prestwick_652
• Pergolide mehanesulfonate
• MLS002222236
• NC00428
• SCHEMBL26920
• Pergolide mesylate [USAN]
• NSC758442
• DTXCID4020583
• 66104-23-2
• LY 141B
• Pergolide mesilate (JAN)
• PERGOLIDE MESILATE (EP MONOGRAPH)
• Pharmakon1600-01503269
• Ergoline, methanesulfonate (1:1)
• Pergolide mesylate, United States Pharmacopeia (USP) Reference Standard
• HMS3885K16
• LY-127809
• PERGOLIDE MESILATE [WHO-DD]
• SR-01000075395-3
• NCGC00094284-02
• (8b)-8-[(methylsulfanyl)methyl]-6-propylergoline methanesulfonate
• NSC-319773
• DTXSID6040583
• ERGOLINE, 8-((METHYLTHIO)METHYL)-6-PROPYL-, MONOMETHANESULFONATE, (8.BETA.)-
• Ergoline, 8-beta-((methylthio)methyl)-6-propyl-, methanesulfonate (1:1)
• AC-6874
• MLS001148155
• PERGOLIDE METHANESULFONATE [MI]
• Pergolide mesilate
• NCGC00094284-03
• EU-0100984
• (8beta)-8-((methylsulfanyl)methyl)-6-propylergolin-6-ium methanesulfonate
• Tox21_110820
• ERGOLINE, 8-((METHYLTHIO)METHYL)-6-PROPYL-, MONOMETHANESULPHONATE, (8beta)-
• Pergolide mesylate [USAN:USP]
• Q-201548
• NSC319773
• SR-01000075395-1
• PERGOLIDE MESYLATE (USP-RS)
• CPD000058504
• Q27107641
• SR-01000721840-3
• HMS2095L12
• Pergolide mesylate (USAN:USP)
• HMS2052H09
• 8-[(Methylthio)methyl]-6-propylergoline methanesulfonate
• (8beta)-8-((methylsulfanyl)methyl)-6-propylergoline methanesulfonate
• Prascend
• PERGOLIDE MESILATE [MART.]
• MFCD00153859
• AS-76940
• HMS501G04
• pergolide monomethanesulfonate
• 8-.beta.-[(Methylthio)methyl]-6-propylergoline methanesulfonate
• 8-beta-((Methylthio)methyl)-6-propylergoline monomethane sulfonate
• NSC 758442
• PERGOLIDE MESILATE (MART.)
• NCGC00261669-01
• CAS-66104-23-2
• P 8828
• pergolide monomesylate
• EX-A1334
• 8-beta-((Methylthio)methyl)-6-propylergoline methanesulfonate
• ERGOLINE, 8-((METHYLTHIO)METHYL)-6-PROPYL-, MONOMETHANESULPHONATE, (8.BETA.)-
• PERGOLIDE MESYLATE [USP-RS]
• PERGOLIDE MESYLATE [USP MONOGRAPH]
• HY-13720A
• NCGC00017366-08
• 8beta-((METHYLTHIO)METHYL)-6-PROPYLERGOLINE MONOMETHANESULPHONATE
• (6aR,9R,10aR)-9-((methylthio)methyl)-7-propyl-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline methanesulfonate
• CHEBI:8021
• NSC 319773
• D00502
• 8.BETA.-((METHYLTHIO)METHYL)-6-PROPYLERGOLINE MONOMETHANESULPHONATE
• HMS2231F08
• Pharken
• Ergoline, 8-((methylthio)methyl)-6-propyl-, monomethanesulfonate, (8beta)-
• (8beta)-8-[(methylsulfanyl)methyl]-6-propylergoline methanesulfonate
• PERGOLIDE MESYLATE [GREEN BOOK]
• Pergolide mesylate salt, >=98%, solid
• Pergolidemesylate
• Tox21_500984
• 8beta-((Methylthio)methyl)-6-propylergoline monomethanesulfonate
• SR-01000721840
• 55B9HQY616
• Mesylate, Pergolide
• Parkotil
• Tox21_110820_1
• NCGC00094284-01
• HMS3712L12
• AKOS015896681
• UNII-55B9HQY616
• NCGC00017366-04
• UWCVGPLTGZWHGS-ZORIOUSZSA-N
• (6aR,9R,10aR)-9-(methylsulfanylmethyl)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline;methanesulfonic acid

• MDL： MFCD00153859
• Inchi： 1S/C19H26N2S.CH4O3S/c1-3-7-21-11-13(12-22-2)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21;1-5(2,3)4/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3;1H3,(H,2,3,4)/t13-,16-,18-;/m1./s1
• InChI Key： UWCVGPLTGZWHGS-ZORIOUSZSA-N
• SMILES： S(C)C[C@H]1CN(CCC)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 410.17000
• Monoisotopic Mass: 410.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: Solids
• Melting Point: 252-254°C
• Boiling Point: 491.3 °C at 760 mmHg
• Flash Point: 250.9 °C
• Solubility: ethanol: soluble2mg/mL
• PSA: 107.08000
• LogP: 4.79380
• Solubility: Not determined
• pka: pKa (66% DMF) 7.8(at 25℃)
• Specific Rotation: aD20 between -18.0° and -23.0° (c = 10 mg/ml in DMF)

Pergolide mesylate Security Information

• Hazardous Material transportation number：UN 1544
• Hazard Category Code： R28
• Safety Instruction： S28-S36/37-S45
• RTECS：KE6345000
• Hazardous Material Identification：
• Safety Term：S28;S36/37;S45
• Risk Phrases：R28
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Pergolide mesylate

Recent Advances in Pergolide Mesylate (66104-23-2) Research: A Comprehensive Review

Pergolide mesylate (CAS: 66104-23-2), a dopamine receptor agonist, has been widely studied for its therapeutic potential in treating Parkinson's disease and other dopamine-related disorders. Recent research has focused on optimizing its pharmacological properties, understanding its mechanism of action, and exploring new clinical applications. This review synthesizes the latest findings from academic literature, clinical trials, and industry reports to provide a comprehensive update on pergolide mesylate research.

One of the key advancements in pergolide mesylate research is the development of novel formulations to enhance its bioavailability and reduce side effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that nanoparticle-based delivery systems significantly improved the drug's solubility and targeted delivery to the central nervous system. This innovation addresses one of the major challenges associated with pergolide mesylate, namely its poor water solubility, which has historically limited its clinical efficacy.

In terms of mechanism of action, recent studies have provided deeper insights into pergolide mesylate's interaction with dopamine receptors. Research published in Neuropharmacology (2024) revealed that the drug exhibits a unique binding profile to D2-like receptors, which may explain its differential effects compared to other dopamine agonists. These findings have important implications for personalized medicine approaches in Parkinson's disease treatment.

Clinical research has also expanded the potential applications of pergolide mesylate. A phase II clinical trial conducted in 2023 investigated its efficacy in treating restless legs syndrome, showing promising results with improved sleep quality parameters. Additionally, preclinical studies have explored its neuroprotective effects in models of traumatic brain injury, suggesting potential new therapeutic avenues.

Despite these advancements, safety concerns remain an important consideration in pergolide mesylate research. Recent pharmacovigilance studies have confirmed the association between long-term use and cardiac valvulopathy, leading to continued refinement of treatment protocols. Current research efforts are focused on identifying biomarkers that could predict individual susceptibility to these adverse effects.

The pharmaceutical industry has shown renewed interest in pergolide mesylate, with several companies developing next-generation analogs. These compounds aim to retain the therapeutic benefits while minimizing off-target effects. Patent filings in 2023-2024 indicate active development in this area, suggesting potential new products may enter clinical trials in the near future.

In conclusion, recent research on pergolide mesylate (66104-23-2) demonstrates significant progress in formulation technology, mechanism understanding, and clinical applications. While challenges remain regarding safety profiles, the development of novel delivery systems and targeted analogs holds promise for expanding the therapeutic utility of this important dopamine agonist. Continued research in this area is likely to yield important advances in the treatment of neurological disorders.